1-benzoyl-1,2,3,4-tetrahydro-6H-pyrimido[2,1-b]quinazolin-6-one

• IUPAC Name: 1-benzoyl-3,4-dihydro-2H-pyrimido[2,1-b]quinazolin-6-one
• InChI: InChI=1S/C18H15N3O2/c22-16(13-7-2-1-3-8-13)20-11-6-12-21-17(23)14-9-4-5-10-15(14)19-18(20)21/h1-5,7-10H,6,11-12H2
• InChI Key: XGONERIQRAWMSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C3=CC=CC=C3N=C2N(C1)C(=O)C4=CC=CC=C4
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

"1-benzoyl-1,2,3,4-tetrahydro-6H-pyrimido[2,1-b]quinazolin-6-one" is a compound with potential significance in various fields of chemistry and pharmacology, excluding its drug use and dosage information. This analysis emphasizes its synthesis, structure, and properties based on scientific research.

Synthesis Analysis

The synthesis of related quinazoline derivatives involves innovative approaches to achieve novel compounds with potential biological activities. For example, a novel thymidylate synthase inhibitor targeting tumor cells was developed through a synthesis process that could share similarities with the synthesis of "1-benzoyl-1,2,3,4-tetrahydro-6H-pyrimido[2,1-b]quinazolin-6-one" (Tochowicz et al., 2013). Efficient synthesis methods involving one-pot, three-component reactions have been developed for pyrimido and benzothiazole derivatives, which might offer insights into similar synthetic pathways for the compound (Alizadeh-bami et al., 2019).

Molecular Structure Analysis

The molecular structure of quinazoline derivatives has been elucidated using techniques such as X-ray crystallography. These structures highlight the compound's potential for interactions with biological targets. The detailed molecular structure of similar compounds provides a basis for understanding the structural features crucial for biological activity and could be relevant for "1-benzoyl-1,2,3,4-tetrahydro-6H-pyrimido[2,1-b]quinazolin-6-one" as well.

Chemical Reactions and Properties

Quinazoline derivatives undergo various chemical reactions, leading to the formation of complex structures with potential biological activities. For instance, the synthesis of tetrahydrobenzimidazoquinazolin-ones using Brönsted acidic ionic liquid highlights innovative reaction conditions that could be applicable to the compound of interest (Shirini et al., 2016).